4-(4-chlorophenoxy)-1-methyl[1,2,4]triazolo[4,3-a]quinoxaline

• IUPAC Name: 4-(4-chlorophenoxy)-1-methyl-[1,2,4]triazolo[4,3-a]quinoxaline
• InChI: InChI=1S/C16H11ClN4O/c1-10-19-20-15-16(22-12-8-6-11(17)7-9-12)18-13-4-2-3-5-14(13)21(10)15/h2-9H,1H3
• InChI Key: CFTXABKKICVCEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1C3=CC=CC=C3N=C2OC4=CC=C(C=C4)Cl
• Molecular Formula: C16H11ClN4O
• Molecular Weight: 310.74 g/mol

Description

4-(4-chlorophenoxy)-1-methyl[1,2,4]triazolo[4,3-a]quinoxaline, also known as CPQ, is a chemical compound that belongs to the class of triazoloquinoxaline derivatives. CPQ has been the subject of extensive scientific research due to its potential applications in various fields, including medicinal chemistry, neuropharmacology, and materials science.

Mechanism of Action

The exact mechanism of action of 4-(4-chlorophenoxy)-1-methyl[1,2,4]triazolo[4,3-a]quinoxaline is not fully understood, but it is believed to act as a positive allosteric modulator of the GABA-A receptor. This compound has been shown to enhance the binding of GABA to the receptor, leading to increased chloride ion influx and hyperpolarization of the neuron. This results in the inhibition of neuronal firing and the suppression of seizures and anxiety.
Biochemical and Physiological Effects:
This compound has been found to exhibit a variety of biochemical and physiological effects, including anticonvulsant, anxiolytic, and antidepressant activities. This compound has also been shown to have sedative effects, which may limit its potential clinical applications. This compound has been found to be well-tolerated in animal models, with no significant adverse effects reported.

Advantages and Limitations for Lab Experiments

4-(4-chlorophenoxy)-1-methyl[1,2,4]triazolo[4,3-a]quinoxaline has several advantages for lab experiments, including its high potency and selectivity for the GABA-A receptor, as well as its ability to cross the blood-brain barrier. However, this compound also has limitations, including its sedative effects and potential for abuse, which may limit its potential clinical applications.

Future Directions

There are several future directions for research on 4-(4-chlorophenoxy)-1-methyl[1,2,4]triazolo[4,3-a]quinoxaline, including the development of new drugs based on its structure, the investigation of its potential applications in materials science, and the elucidation of its exact mechanism of action. Additionally, further research is needed to determine the safety and efficacy of this compound in humans, as well as its potential for abuse and addiction.

Synthesis Methods

4-(4-chlorophenoxy)-1-methyl[1,2,4]triazolo[4,3-a]quinoxaline can be synthesized using various methods, including the reaction of 4-chlorophenol with 1-methyl-1H-[1,2,4]triazole-3-carboxylic acid in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). The resulting intermediate is then reacted with 2,3-dichloroquinoxaline in the presence of a base such as potassium carbonate to yield this compound. Other methods of synthesis include the use of palladium-catalyzed coupling reactions and microwave-assisted synthesis.

Scientific Research Applications

4-(4-chlorophenoxy)-1-methyl[1,2,4]triazolo[4,3-a]quinoxaline has been extensively studied for its potential applications in medicinal chemistry, particularly as a candidate for the development of new drugs for the treatment of various diseases. This compound has been found to exhibit potent anticonvulsant, anxiolytic, and antidepressant activities in animal models, making it a promising candidate for the development of new drugs for the treatment of neurological disorders. This compound has also been investigated for its potential applications in materials science, particularly as a candidate for the development of new organic semiconductors.